1-((1-(4-Fluorobenzyl)-5-oxopyrrolidin-3-yl)methyl)-3-(2-methoxyphenyl)urea

• IUPAC Name: 1-[[1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl]methyl]-3-(2-methoxyphenyl)urea
• InChI: InChI=1S/C20H22FN3O3/c1-27-18-5-3-2-4-17(18)23-20(26)22-11-15-10-19(25)24(13-15)12-14-6-8-16(21)9-7-14/h2-9,15H,10-13H2,1H3,(H2,22,23,26)
• InChI Key: CBAVATSMFUCADF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)NCC2CC(=O)N(C2)CC3=CC=C(C=C3)F
• Molecular Formula: C20H22FN3O3
• Molecular Weight: 371.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multiple steps, starting from readily available precursors. For instance, the synthesis of deuterium-labeled analogs for LC–MS analysis involves a seven-step process starting from commercially available materials, achieving overall yields around 21% and high chemical and isotope purity (Liang et al., 2020). Similarly, synthesis processes for other related compounds involve careful selection of starting materials and reaction conditions to achieve the desired products (Boros et al., 2007).

Molecular Structure Analysis

Molecular structure analysis often involves X-ray crystallography to determine the arrangement of atoms within a compound. For example, the crystal structure of a related compound was determined, revealing specific orientations and hydrogen bonding patterns that stabilize the crystal structure (Lv Zhi, 2009). Theoretical investigations, such as density functional theory (DFT) calculations, complement these experimental results, providing insights into the electronic structure and potential reactivity of the compound (Al-Abdullah et al., 2014).

Chemical Reactions and Properties

Chemical reactions involving the compound or its analogs are crucial for understanding its reactivity and potential for further functionalization. For example, the modification of compounds by replacing certain functional groups can dramatically alter their biological activity and toxicity, as seen in studies of PI3K inhibitors (Wang et al., 2015).

Physical Properties Analysis

The physical properties, including solubility, melting point, and stability, are essential for determining the compound's suitability for various applications. These properties can be influenced by the molecular structure, as seen in studies where slight modifications to the compound's structure led to significant changes in its physical properties (Crich et al., 2009).

Chemical Properties Analysis

The chemical properties, such as reactivity towards different reagents, stability under various conditions, and potential for undergoing specific chemical reactions, are critical for the compound's application in synthesis and other areas. Investigations into the compound's reactivity and interactions can provide valuable information for further applications (Harutyunyan, 2016).